molecular formula C11H14N2O3 B8361460 (2-Benzyloxy-propionyl)-urea

(2-Benzyloxy-propionyl)-urea

Cat. No.: B8361460
M. Wt: 222.24 g/mol
InChI Key: VQPBQFFSDGPGDW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(2-Benzyloxy-propionyl)-urea is a urea derivative characterized by a benzyloxy-propionyl substituent attached to the urea backbone. The compound’s synthesis typically involves coupling 2-benzyloxy-propionic acid with urea or its derivatives under controlled conditions, though detailed protocols remain scarce in open literature.

Properties

Molecular Formula

C11H14N2O3

Molecular Weight

222.24 g/mol

IUPAC Name

N-carbamoyl-2-phenylmethoxypropanamide

InChI

InChI=1S/C11H14N2O3/c1-8(10(14)13-11(12)15)16-7-9-5-3-2-4-6-9/h2-6,8H,7H2,1H3,(H3,12,13,14,15)

InChI Key

VQPBQFFSDGPGDW-UHFFFAOYSA-N

Canonical SMILES

CC(C(=O)NC(=O)N)OCC1=CC=CC=C1

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Urea and Urea Derivatives

Urea (NH₂CONH₂) is a foundational compound with broad applications in agriculture, medicine, and industry. Unlike (2-Benzyloxy-propionyl)-urea, unmodified urea exhibits high water solubility and low lipophilicity, limiting its utility in hydrophobic environments. Derivatives like hydroxyurea (used in sickle cell therapy) and phenylurea herbicides (e.g., diuron) demonstrate how functional group additions alter urea’s behavior. For example:

  • Hydroxyurea : Retains high solubility but introduces a hydroxyl group, enabling radical scavenging and hemoglobin modulation.
  • (2-Benzyloxy-propionyl)-urea : The benzyloxy-propionyl group likely enhances lipid solubility, favoring drug delivery applications .
Table 1: Key Properties of Urea Derivatives
Compound Solubility (Water) Lipophilicity (LogP) Primary Applications
Urea High (108 g/100 mL) -2.11 Fertilizers, dermatology
Hydroxyurea Moderate (40 g/100 mL) -1.32 Anticancer, sickle cell
(2-Benzyloxy-propionyl)-urea Low (est. <5 g/100 mL) ~1.5 (estimated) Pharmaceutical research

Deep Eutectic Solvents (DES) Containing Urea

highlights choline chloride-urea DES, a mixture with a 1:2 molar ratio .

  • DES : Used as green solvents due to low volatility and tunable polarity.
Table 2: Functional Comparison with Urea-Based DES
Property Choline Chloride-Urea DES (2-Benzyloxy-propionyl)-urea
State at RT Liquid Solid (estimated)
Primary Role Solvent, catalyst Pharmaceutical intermediate
Hydrogen Bonding Extensive (urea-Cl⁻ interactions) Moderate (intramolecular)

Other Benzyloxy-Functionalized Compounds

Compounds like benzyloxycarbonyl (Z)-protected amines or benzyloxypropanol share structural motifs with (2-Benzyloxy-propionyl)-urea. These analogs are often used in peptide synthesis or as fragrance precursors, emphasizing the versatility of benzyloxy groups in altering compound behavior.

Research Findings and Limitations

  • Stability: Urea derivatives are prone to hydrolysis under acidic/basic conditions.
  • Knowledge Gaps: Limited experimental data on synthesis, toxicity, and pharmacokinetics hinder comprehensive comparisons.

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